Cas no 75679-69-5 (1,2-Dithiolane,4-(methylthio)-)

• Product Name: 1,2-Dithiolane,4-(methylthio)-
• CAS No: 75679-69-5
• MF: C₄H₈S₃
• MW: 152.301317214966
• CID: 565558
• PubChem ID: 156360
• Update Time: 2025-04-19

1,2-Dithiolane,4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane,4-(methylthio)-
• 4-methylsulfanyldithiolane
• charatoxin
• 4-Methylthio-1,2-dithiolane
• 1,2-Dithiolane, 4-(methylthio)-
• SCHEMBL21381192
• DTXSID80226589
• 75679-69-5

• Inchi： 1S/C4H8S3/c1-5-4-2-6-7-3-4/h4H,2-3H2,1H3
• InChI Key： JRRLOZZRIAGLOB-UHFFFAOYSA-N
• SMILES： S(C)C1CSSC1

Computed Properties

• Exact Mass: 151.979
• Monoisotopic Mass: 151.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 48.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 242.3°C at 760 mmHg
• Flash Point: 108°C
• Refractive Index: 1.635

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,2-dithiolanes